Cas no 2309447-38-7 (Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate)

Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is a brominated spirocyclic compound featuring a tert-butyl carbamate-protected amine and a hydroxyl group at the 3-position. Its rigid spiro[4.4]nonane scaffold enhances structural stability, while the 4-bromophenyl substituent offers versatility for further functionalization via cross-coupling reactions. The tert-butoxycarbonyl (Boc) group provides selective deprotection capabilities, facilitating downstream synthetic modifications. This compound is particularly valuable in medicinal chemistry and drug discovery as a building block for designing bioactive molecules, given its potential to serve as a chiral intermediate or a constrained pharmacophore. Its well-defined stereochemistry and functional group compatibility make it a useful reagent in organic synthesis.
Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate structure
2309447-38-7 structure
Product Name:Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
CAS No:2309447-38-7
MF:C19H26BrNO3
MW:396.318645000458
CID:5599517
PubChem ID:165738895
Update Time:2025-05-23

Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2309447-38-7
    • tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
    • EN300-7428824
    • Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
    • Inchi: 1S/C19H26BrNO3/c1-17(2,3)24-16(22)21-13-19(23,12-18(21)10-4-5-11-18)14-6-8-15(20)9-7-14/h6-9,23H,4-5,10-13H2,1-3H3
    • InChI Key: XALLBCTZYLHXER-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1(CN(C(=O)OC(C)(C)C)C2(CCCC2)C1)O

Computed Properties

  • Exact Mass: 395.10961g/mol
  • Monoisotopic Mass: 395.10961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 49.8Ų

Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7428824-0.05g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
0.05g
$768.0 2024-05-24
Enamine
EN300-7428824-0.1g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
0.1g
$804.0 2024-05-24
Enamine
EN300-7428824-0.25g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
0.25g
$840.0 2024-05-24
Enamine
EN300-7428824-0.5g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
0.5g
$877.0 2024-05-24
Enamine
EN300-7428824-1.0g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
1.0g
$914.0 2024-05-24
Enamine
EN300-7428824-2.5g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
2.5g
$1791.0 2024-05-24
Enamine
EN300-7428824-5.0g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
5.0g
$2650.0 2024-05-24
Enamine
EN300-7428824-10.0g
tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate
2309447-38-7 95%
10.0g
$3929.0 2024-05-24

Additional information on Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate

Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2309447-38-7) is a complex organic compound with a unique spirocyclic structure, making it a subject of interest in various fields of chemistry and pharmacology. This compound is characterized by its spiro ring system, which consists of two fused four-membered rings, and its substituents, including a tert-butyl group, a hydroxyl group, and a bromophenyl moiety. The combination of these structural features endows the compound with distinctive chemical properties and potential applications in drug design and materials science.

The synthesis of tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate involves a series of carefully designed reactions, including coupling reactions, ring-forming processes, and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the bromophenyl moiety while maintaining the integrity of the spirocyclic core.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate exhibits promising activity in modulating key biological targets, such as G-protein coupled receptors (GPCRs) and kinase enzymes. These findings suggest potential applications in the development of novel therapeutic agents for conditions like inflammation, neurodegenerative diseases, and cancer.

Moreover, the compound's spirocyclic structure has drawn attention from researchers in the field of materials science. The rigid and compact nature of the spiro ring system makes it an attractive candidate for applications in supramolecular chemistry and nanotechnology. Recent studies have explored its use as a building block for self-assembling materials and molecular sensors.

In terms of chemical stability, tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate demonstrates remarkable resilience under various reaction conditions, which is attributed to the electronic effects of its substituents and the steric hindrance provided by the tert-butyl group. This stability is particularly advantageous in industrial-scale synthesis processes where robustness is essential.

Looking ahead, the continued exploration of tert-butyl 3-(4-bromophenyl)-3-hydroxy-1-azaspiro[4.4]nonane-1-carboxylate is expected to yield further insights into its potential uses across diverse scientific domains. Its unique combination of structural complexity and functional versatility positions it as a valuable tool for advancing both fundamental research and applied technologies.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司